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Compound of Interest

Compound Name: Yttrium--zinc (2/3)

Cat. No.: B15170210

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
yttrium-zinc (Y-Zn) alloys. The information presented is intended for researchers, scientists, and
professionals in drug development who are interested in the potential applications of these
materials. This document summarizes available quantitative data, details relevant experimental
protocols, and provides visualizations to illustrate key concepts and workflows.

Introduction to Yttrium-Zinc Alloys

Yttrium-zinc alloys are a class of intermetallic compounds formed between the rare-earth metal
yttrium and the transition metal zinc. These alloys exhibit a range of compositions, each with
unique crystal structures and corresponding physical properties. The Y-Zn binary system is
characterized by the formation of several stable intermetallic compounds, including YZn, YZn2,
YZns, Y3Zni1, Y13Znss, YZns, and Y2Zni7. The specific phase composition and microstructure
of these alloys dictate their mechanical, thermal, electrical, and magnetic behaviors.
Understanding these properties is crucial for evaluating their suitability in various high-tech
applications.

Physical Properties of Yttrium-Zinc Alloys

This section presents the available quantitative data for the physical properties of various
yttrium-zinc intermetallic compounds. The data has been compiled from various scientific
sources and is organized for clarity and comparative analysis.
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Mechanical Properties

The mechanical properties of Y-Zn alloys are of significant interest for structural applications.
Data is currently most available for the YZn intermetallic compound with a B2 crystal structure.

YZn Intermetallic .
Property Test Conditions
Compound

Room temperature,[1] tensile

Ultimate Tensile Strength 365 MPa o ]
axis orientation
) Room temperature,[1] tensile
Elongation 3.7% o ]
axis orientation
Fracture Stress ([2] axis) 180 MPa Room temperature

Elongation at Fracture ([2]

i 3.3% Room temperature
axis)
Fracture Stress ([3] axis) 130 MPa Room temperature
Elongation at Fracture ([3]
2.9% Room temperature

axis)

Note: Data for other Y-Zn intermetallic compounds are not readily available in the surveyed
literature.

Thermal Properties

Thermal properties are critical for applications involving temperature variations. Currently,
specific experimental data for the melting point, thermal conductivity, and thermal expansion of
binary Y-Zn intermetallic compounds are limited in the public domain.
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Property Value Notes
) N For reference, pure Zinc melts
_ _ Data not available for specific ,
Melting Point at 419.53 °C and pure Yttrium

Y-Zn compounds.

melts at 1522 °C.

Thermal Conductivity

Data not available for specific

Y-Zn compounds.

The Wiedemann-Franz law
suggests a correlation
between thermal and electrical

conductivity.

Coefficient of Thermal

Expansion

Data not available for specific

Y-Zn compounds.

For reference, the linear
thermal expansion coefficient
of pure Zinc is approximately
30.2 pm/m-K and for pure
Yttrium is approximately 10.6
um/m-K.[4]

Electrical Properties

The electrical resistivity of Y-Zn alloys is a key parameter for electronic and thermoelectric

applications.

Property

Value

Notes

Electrical Resistivity

Data not available for specific

Y-Zn compounds.

Magnetic Properties

The magnetic behavior of Y-Zn alloys is influenced by the electronic structure of the constituent

elements.
Property YZn2 Notes
. . . Obeys the Curie-Weiss law in
Magnetic Susceptibility Paramagnetic

the 77° to 300° K region.[2]
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Density

The density of Y-Zn alloys is dependent on the crystal structure and atomic weight of the

constituent elements.

Property Value Notes

Theoretical density can be
calculated from the crystal
) N structure and lattice
) Data not available for specific
Density parameters. For reference, the
Y-Zn compounds. ] o

density of pure Zincis 7.14
g/cm3 and pure Yttrium is 4.47

g/cms.

Experimental Protocols

This section outlines the detailed methodologies for key experiments used to characterize the
physical properties of intermetallic compounds like Y-Zn alloys.

Sample Preparation

High-purity yttrium (99.9% or higher) and zinc (99.99% or higher) are used as starting
materials. The constituent elements are weighed in the desired stoichiometric ratios and are
typically melted together in an arc furnace or an induction furnace under an inert atmosphere
(e.g., argon) to prevent oxidation. To ensure homogeneity, the resulting alloy button is often
flipped and re-melted several times. Subsequent annealing at a specific temperature for an
extended period may be necessary to achieve a stable and uniform phase.

Mechanical Property Testing
Tensile Testing:
e Specimen Preparation: Single crystal specimens of a specific Y-Zn intermetallic compound

are grown, often using a Bridgman or Czochralski method. Tensile specimens with specific
crystallographic orientations are then machined from the single crystal.
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» Testing Procedure: Tensile tests are conducted at room temperature using a universal testing
machine. The specimen is mounted in the grips of the machine, and a uniaxial tensile load is
applied at a constant strain rate.

Data Acquisition: The applied load and the resulting elongation of the specimen are
continuously recorded.

e Analysis: The engineering stress and strain are calculated from the load and elongation data.
The ultimate tensile strength and elongation at fracture are determined from the stress-strain
curve.

Hardness Testing (Vickers Microhardness):

Sample Preparation: The alloy sample is mounted in an epoxy resin and then ground and
polished to a mirror finish.

Indentation: A Vickers microhardness tester is used, which employs a diamond indenter with
a square pyramidal shape. A specific load (e.g., 196.1 N) is applied for a set duration (e.qg.,
15 seconds).[5]

Measurement: After the load is removed, the two diagonals of the resulting indentation are
measured using a calibrated microscope.

Calculation: The Vickers hardness number (HV) is calculated using the formula: HV = 1.854 *
(F/d?), where F is the applied load in kilograms-force and d is the average length of the
diagonals in millimeters.

Nanoindentation for Elastic Modulus and Hardness:
o Sample Preparation: A smooth, flat surface on the alloy sample is required.

 Indentation: A nanoindenter with a Berkovich (three-sided pyramid) or other known geometry
indenter tip is used. A controlled load is applied to the indenter, and the resulting penetration
depth is continuously measured.

o Load-Displacement Curve: A load-displacement curve is generated during the loading and
unloading cycle.
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e Analysis: The elastic modulus and hardness are calculated from the load-displacement data.
The initial slope of the unloading curve is related to the elastic modulus, while the maximum
load and the contact area determine the hardness.[6][7]

Thermal Property Measurement
Differential Thermal Analysis (DTA) for Melting Point:

o Sample Preparation: A small, representative sample of the alloy is placed in a sample
crucible (e.g., alumina). An empty crucible serves as a reference.

o Heating Program: The sample and reference are heated at a controlled, constant rate in an
inert atmosphere.

o Temperature Difference Measurement: The temperature difference between the sample and
the reference is continuously monitored.

e Analysis: An endothermic peak in the DTA curve indicates the melting of the sample. The
onset temperature of this peak is taken as the solidus temperature, and the peak
temperature is often associated with the liquidus temperature.[8]

Laser Flash Method for Thermal Conductivity:

o Sample Preparation: A small, disc-shaped sample of the alloy with a known thickness is
prepared. The surfaces should be parallel and flat.

o Measurement Principle: The front face of the sample is irradiated with a short pulse of
energy from a laser or flash lamp.[9][10][11]

o Temperature Rise Detection: An infrared detector measures the temperature rise on the rear
face of the sample as a function of time.

o Calculation: The thermal diffusivity is calculated from the time it takes for the rear face to
reach a certain percentage of its maximum temperature rise. The thermal conductivity (A) is
then calculated using the equation: A = a * p * Cp, where a is the thermal diffusivity, p is the
density, and Cp is the specific heat capacity of the material.[9][12]

Dilatometry for Thermal Expansion:
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» Sample Preparation: A sample of the alloy with a precisely known length is prepared,
typically in the form of a rod or cylinder.

e Measurement: The sample is placed in a dilatometer and heated or cooled at a controlled
rate over a specific temperature range. A push-rod and a displacement transducer (LVDT)
measure the change in the sample's length.[5][13][14][15][16]

o Data Analysis: The coefficient of thermal expansion (CTE) is calculated from the change in
length, the original length, and the change in temperature.

Electrical Resistivity Measurement

Four-Point Probe Method:
o Sample Preparation: A sample with a regular geometry (e.g., a rectangular bar) is prepared.

e Probe Configuration: Four equally spaced, co-linear probes are brought into contact with the
surface of the sample.

o Measurement: A constant current is passed through the two outer probes, and the voltage is
measured between the two inner probes.[17][18][19][20][21]

» Calculation: The resistivity is calculated from the measured current, voltage, and the
geometric factor of the probe and sample. This method minimizes the influence of contact
resistance.

Magnetic Susceptibility Measurement

SQUID (Superconducting Quantum Interference Device) Magnetometry:

o Sample Preparation: A small, accurately weighed sample of the alloy is placed in a sample
holder.

o Measurement: The sample is placed in the SQUID magnetometer, which can apply a precise
magnetic field and control the temperature over a wide range. The magnetic moment of the
sample is measured as a function of the applied magnetic field and temperature.[22][23][24]
[25][26]
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o Calculation: The magnetic susceptibility () is calculated as the ratio of the induced
magnetization (M) to the applied magnetic field strength (H): x = M/H.

Density Measurement

Archimedes' Method:
e Dry Weight: The sample is weighed in air (W_air).

e Submerged Weight: The sample is then submerged in a liquid of known density (e.qg.,
distilled water) and weighed again (W_liquid).[2][4]

» Calculation: The density of the sample (p_sample) is calculated using the formula: p_sample
= (W_air / (W_air - W_liquid)) * p_liquid, where p_liquid is the density of the liquid.

Visualizations

To further elucidate the relationships and processes described in this guide, the following
diagrams are provided.
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Fig. 1: Experimental workflow for characterizing Y-Zn alloys.
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Fig. 2: Relationship between composition and physical properties.

Conclusion

This technical guide has summarized the currently available data on the physical properties of
yttrium-zinc alloys and provided an overview of the experimental methods used for their
characterization. While some data exists, particularly for the mechanical and magnetic
properties of specific intermetallic compounds, there are notable gaps in the literature
concerning a comprehensive set of physical properties across the full range of Y-Zn
compositions. Further research is needed to fully characterize these materials to unlock their
potential in various scientific and industrial fields. The detailed experimental protocols provided
herein offer a foundation for researchers to conduct further investigations into this promising
class of intermetallic alloys.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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